Cas no 2172534-51-7 (6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile)

• Product Name: 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile
• CAS No: 2172534-51-7
• MF: C₁₄H₁₆BrN₃
• MW: 306.20094203949
• CID: 6092360
• PubChem ID: 165589739
• Update Time: 2025-10-31

6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile
• 6-bromo-3-[(ethylamino)methyl]-1,4-dimethyl-1H-indole-2-carbonitrile
• EN300-1591524
• 2172534-51-7

• Inchi： 1S/C14H16BrN3/c1-4-17-8-11-13(7-16)18(3)12-6-10(15)5-9(2)14(11)12/h5-6,17H,4,8H2,1-3H3
• InChI Key： WPCHKKPCWPOJFP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)N(C)C(C#N)=C2CNCC

Computed Properties

• Exact Mass: 305.05276g/mol
• Monoisotopic Mass: 305.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.8Ų

Additional information on 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile

Introduction to 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile (CAS No. 2172534-51-7)

6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile, with the CAS number 2172534-51-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class of heterocyclic compounds and features a unique bromo-substituted and ethylamino-methylated structure, making it a promising candidate for various therapeutic applications.

The molecular structure of 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile is characterized by a central indole core with a bromine atom at the 6-position, an ethylamino-methyl group at the 3-position, and methyl groups at the 1 and 4 positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, which have been explored in recent studies.

One of the key areas of research involving 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile is its potential as an anticancer agent. Recent studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic profile of 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile has been extensively studied to understand its bioavailability and metabolic stability. Research indicates that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as a therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical trials to explore its therapeutic applications in a broader patient population.

The synthesis of 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile has been optimized using modern synthetic methods to ensure high yield and purity. Various synthetic routes have been developed, including multi-step reactions involving bromination, alkylation, and amidation steps. These methods have been refined to minimize by-products and improve overall efficiency.

In conclusion, 6-bromo-3-(ethylamino)methyl-1,4-dimethyl-1H-indole-2-carbonitrile (CAS No. 2172534-51-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of oncology and neurology. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.